4-(dimethylphosphoryl)phenol
Overview
Description
4-(dimethylphosphoryl)phenol is a chemical compound with the molecular formula C8H11O2P . It is used in pharmaceutical testing .
Synthesis Analysis
The synthesis of substituted phenols like 4-(dimethylphosphoryl)phenol can be achieved via ipso-hydroxylation of arylboronic acids in ethanol . This method utilizes the combination of aqueous hydrogen peroxide as the oxidant and H2O2/HBr as the reagent under simple and convenient conditions . A wide range of arylboronic acids can be smoothly transformed into substituted phenols in very good to excellent yields without chromatographic purification .Molecular Structure Analysis
Phenols like 4-(dimethylphosphoryl)phenol have a ring structure, and therefore, the carbon atom in the ring is sp2 hybridized . The hydroxyl group is attached to the sp2 hybridized carbon atom present in the aromatic ring . The C-O bond is formed when an overlapping of sp3 orbital of oxygen and the sp2 hybridized orbital of carbon in the aromatic ring takes place .Chemical Reactions Analysis
Phenols are highly reactive substrates for electrophilic halogenation, nitration, sulfonation, and Friedel-Crafts reactions . They are strongly activating, making electrophilic addition difficult to limit to a single addition .Mechanism of Action
Safety and Hazards
Phenols are considered hazardous by the 2012 OSHA Hazard Communication Standard . They cause severe skin burns and eye damage, may cause respiratory irritation, are suspected of causing genetic defects, may cause damage to organs through prolonged or repeated exposure, and are toxic if swallowed, in contact with skin, or if inhaled .
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-(dimethylphosphoryl)phenol involves the reaction of phenol with dimethylphosphoryl chloride in the presence of a base to form the desired product.", "Starting Materials": [ "Phenol", "Dimethylphosphoryl chloride", "Base (such as triethylamine or pyridine)", "Solvent (such as dichloromethane or chloroform)" ], "Reaction": [ "Add phenol to a flask containing the base and solvent.", "Slowly add dimethylphosphoryl chloride to the flask while stirring.", "Heat the reaction mixture to reflux for several hours.", "Allow the mixture to cool and then extract the product with a suitable solvent.", "Purify the product by recrystallization or column chromatography." ] } | |
CAS RN |
27947-41-7 |
Product Name |
4-(dimethylphosphoryl)phenol |
Molecular Formula |
C8H11O2P |
Molecular Weight |
170.1 |
Purity |
95 |
Origin of Product |
United States |
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